Cas no 14002-94-9 (7-Methoxy-8-methyl-2H-chromen-2-one)

• Product Name: 7-Methoxy-8-methyl-2H-chromen-2-one
• CAS No: 14002-94-9
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 120086
• PubChem ID: 11217720
• Update Time: 2025-04-18

7-Methoxy-8-methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-8-methyl-2H-chromen-2-one
• 2H-1-Benzopyran-2-one,7-methoxy-8-methyl-
• 7-METHOXY-8-METHYL-CHROMEN-2-ONE
• 7-methoxy-8-methylchromen-2-one
• 14002-94-9
• 7-methoxy-8-methyl-coumarin
• AKOS006291349
• AC-20783
• SCHEMBL4181037
• DTXSID10459040

• Inchi： 1S/C11H10O3/c1-7-9(13-2)5-3-8-4-6-10(12)14-11(7)8/h3-6H,1-2H3
• InChI Key： PCTKIMBTXIYGBB-UHFFFAOYSA-N
• SMILES： O1C(C=CC2=CC=C(C(C)=C12)OC)=O

Computed Properties

• Exact Mass: 190.063
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.208
• Boiling Point: 337.8°C at 760 mmHg
• Flash Point: 139.7°C
• Refractive Index: 1.565
• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives